Cas no 80417-62-5 (Phosphonic acid, docosyl-)

• Product Name: Phosphonic acid, docosyl-
• CAS No: 80417-62-5
• MF: C₂₂H₄₇O₃P
• MW: 390.580548524857
• CID: 705714
• PubChem ID: 21219874
• Update Time: 2025-04-19

Phosphonic acid, docosyl- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, docosyl-
• docosylphosphonic acid
• SCHEMBL337384
• 80417-62-5
• DTXSID80611436

• Inchi： 1S/C22H47O3P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-26(23,24)25/h2-22H2,1H3,(H2,23,24,25)
• InChI Key： QHAWVNRKILDJLA-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCCCCCCCCCCCCCC)(=O)(O)O

Computed Properties

• Exact Mass: 390.32628235g/mol
• Monoisotopic Mass: 390.32628235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 57.5Ų